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Cat. No.: B1684057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of stock solutions of

VU0357017 hydrochloride, a potent and selective M1 muscarinic acetylcholine receptor

allosteric agonist.[1][2][3] Accurate preparation of stock solutions is critical for ensuring the

reliability and reproducibility of experimental results. This document outlines the necessary

materials, step-by-step procedures for dissolution in various solvents, and best practices for

storage and handling to maintain compound integrity.

Introduction
VU0357017 hydrochloride is a valuable research tool for studying the M1 muscarinic

acetylcholine receptor, which is implicated in various neurological and psychiatric disorders,

including Alzheimer's disease and schizophrenia.[4] It acts as a positive allosteric modulator,

potentiating the receptor's response to acetylcholine.[2] To facilitate its use in in vitro and in

vivo studies, proper preparation of stock solutions is paramount. This protocol provides clear

instructions to ensure consistent and accurate dosing.

Chemical and Physical Properties
A summary of the key chemical and physical properties of VU0357017 hydrochloride is

presented in Table 1. This information is essential for accurate calculations and handling of the
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compound.

Table 1: Chemical and Physical Data for VU0357017 Hydrochloride

Property Value Reference

Molecular Weight 369.89 g/mol [1][2][4]

Formula C₁₈H₂₈ClN₃O₃ [4]

Appearance Solid, white to off-white powder [4]

Purity ≥98% [2]

CAS Number 1135242-13-5 [2][4]

Solubility
The solubility of VU0357017 hydrochloride in common laboratory solvents is crucial for

selecting the appropriate vehicle for stock solution preparation. It is important to note that for

some solvents, ultrasonic treatment may be necessary to achieve complete dissolution.[4] Due

to the hygroscopic nature of DMSO, it is recommended to use a fresh, unopened vial to ensure

maximal solubility.[4]

Table 2: Solubility of VU0357017 Hydrochloride
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Reference

Water 33.33 90.11

Requires

ultrasonic

treatment

[4]

DMSO 25 67.59

Requires

ultrasonic

treatment; use

newly opened

DMSO

[4]

Water 9.25 25 -

DMSO 1.85 5 -

Note: Discrepancies in reported solubility values may be due to differences in experimental

conditions or material batches.

Experimental Protocols
Materials

VU0357017 hydrochloride powder

High-purity Dimethyl Sulfoxide (DMSO), anhydrous

Sterile, deionized, or ultrapure water

Vortex mixer

Ultrasonic bath

Calibrated analytical balance

Sterile polypropylene microcentrifuge tubes or vials

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of VU0357017
hydrochloride in DMSO.

Workflow for Preparing a 10 mM DMSO Stock Solution
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Workflow for Preparing a 10 mM DMSO Stock Solution

Preparation

Dissolution

Storage

Weigh 3.70 mg of
VU0357017 HCl

Add 1 mL of
anhydrous DMSO

 Transfer to vial 

Vortex thoroughly

Check for
undissolved solid

Sonicate in a
water bath

 If solid remains 

Aliquot into smaller
volumes

 If fully dissolved 

Visually confirm
complete dissolution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM VU0357017 hydrochloride stock solution in DMSO.
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Calculate the required mass:

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass is

calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 369.89 g/mol = 0.0036989 g

Mass (mg) = 3.70 mg

Weigh the compound:

Using a calibrated analytical balance, carefully weigh out 3.70 mg of VU0357017
hydrochloride powder and place it in a sterile microcentrifuge tube or vial.

Add the solvent:

Add 1 mL of high-purity, anhydrous DMSO to the tube containing the compound.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes to aid dissolution.

If any solid particles remain, place the tube in an ultrasonic water bath for 5-10 minutes.

Visually inspect the solution to ensure all the compound has dissolved and the solution is

clear.

Aliquot and store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Preparation of a 25 mM Stock Solution in Water
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This protocol describes the preparation of 1 mL of a 25 mM stock solution of VU0357017
hydrochloride in sterile water.

Calculate the required mass:

To prepare 1 mL (0.001 L) of a 25 mM (0.025 mol/L) solution, the required mass is:

Mass (mg) = 0.025 mol/L x 0.001 L x 369.89 g/mol x 1000 mg/g = 9.25 mg

Weigh the compound:

Weigh 9.25 mg of VU0357017 hydrochloride powder and place it in a sterile tube.

Add the solvent:

Add 1 mL of sterile, deionized, or ultrapure water.

Dissolve the compound:

Vortex the tube thoroughly.

Place the tube in an ultrasonic water bath for 10-15 minutes to ensure complete

dissolution.[4]

Sterilization and Storage:

If the stock solution is intended for use in cell culture, it is recommended to sterilize it by

passing it through a 0.22 µm syringe filter.[4]

Aliquot the solution and store at -20°C or -80°C as described for the DMSO stock solution.

Signaling Pathway
VU0357017 hydrochloride is a positive allosteric modulator of the M1 muscarinic

acetylcholine receptor, a G-protein coupled receptor (GPCR). The simplified signaling pathway

is depicted below.

Simplified M1 Muscarinic Receptor Signaling Pathway
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Simplified M1 Muscarinic Receptor Signaling Pathway
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Caption: Simplified signaling cascade initiated by the M1 muscarinic acetylcholine receptor.
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Stability and Storage
Proper storage of VU0357017 hydrochloride, both in solid form and in solution, is critical to

maintain its stability and activity.

Solid Form: Store the solid compound at 4°C, sealed, and protected from moisture.[4]

Stock Solutions:

Store aliquots at -20°C for up to one month or at -80°C for up to six months.[1][4]

Avoid repeated freeze-thaw cycles.

When ready to use, allow the vial to equilibrate to room temperature before opening to

prevent condensation.[1]

If any precipitate is observed after thawing, gently warm and/or sonicate the solution to

redissolve the compound.[4]

Conclusion
These application notes provide a comprehensive guide for the preparation of VU0357017
hydrochloride stock solutions. Adherence to these protocols will ensure the accurate and

consistent preparation of this compound for various research applications, leading to more

reliable and reproducible experimental outcomes. Always refer to the batch-specific information

on the Certificate of Analysis for the most accurate molecular weight.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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